N-[2-[2-(3-chlorophenoxy)propanoylamino]phenyl]butanamide

• IUPAC Name: N-[2-[2-(3-chlorophenoxy)propanoylamino]phenyl]butanamide
• InChI: InChI=1S/C19H21ClN2O3/c1-3-7-18(23)21-16-10-4-5-11-17(16)22-19(24)13(2)25-15-9-6-8-14(20)12-15/h4-6,8-13H,3,7H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: COGXEKFTKRSVDT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC=C1NC(=O)C(C)OC2=CC(=CC=C2)Cl
• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol

Description

N-[2-[2-(3-chlorophenoxy)propanoylamino]phenyl]butanamide is an organic compound with a complex structure It is characterized by the presence of a chlorophenoxy group, a propanoylamino group, and a butanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[2-(3-chlorophenoxy)propanoylamino]phenyl]butanamide typically involves multiple steps. One common method involves the reaction of 3-chlorophenol with propionyl chloride to form 3-chlorophenoxypropanoic acid. This intermediate is then reacted with 2-aminophenylbutanamide under specific conditions to yield the final product. The reaction conditions often include the use of solvents like dichloromethane and catalysts such as triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

N-[2-[2-(3-chlorophenoxy)propanoylamino]phenyl]butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: The chlorophenoxy group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted phenoxy derivatives.

Scientific Research Applications

N-[2-[2-(3-chlorophenoxy)propanoylamino]phenyl]butanamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[2-[2-(3-chlorophenoxy)propanoylamino]phenyl]butanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-(3-chlorophenoxy)propionic acid
• N-(4-Chloro-3-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}phenyl)butanamide
• 3-(2-(2-(3-chlorophenoxy)propanoyl)carbohydrazonoyl)phenyl 4-chlorobenzoate

Uniqueness

N-[2-[2-(3-chlorophenoxy)propanoylamino]phenyl]butanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties

This detailed article provides a comprehensive overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds